[(2-Bromo-4-methylphenyl)methyl](2-methoxyethyl)amine

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: N-[(2-bromo-4-methylphenyl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C11H16BrNO/c1-9-3-4-10(11(12)7-9)8-13-5-6-14-2/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key: SGDITFIYZLMUDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNCCOC)Br

Description

(2-Bromo-4-methylphenyl)methylamine is a secondary amine featuring a brominated and methyl-substituted benzyl group attached to a 2-methoxyethylamine backbone. The compound’s molecular formula is C₁₁H₁₆BrNO (calculated molecular weight: 258.15 g/mol), with substituents positioned at the 2-bromo and 4-methyl sites on the phenyl ring . The 2-methoxyethyl group may enhance solubility due to its ether oxygen, while the bromine atom could influence electronic properties and binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromo-4-methylphenyl)methylamine typically involves the reaction of 2-bromo-4-methylbenzyl chloride with 2-methoxyethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or column chromatography are employed to obtain the desired product in high purity.

Chemical Reactions Analysis

Types of Reactions

(2-Bromo-4-methylphenyl)methylamine can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles.

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The aromatic ring can be reduced under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Major Products

Nucleophilic Substitution: Products include azides or thiocyanates.

Oxidation: Products include nitroso or nitro derivatives.

Reduction: Products include reduced aromatic rings or amines.

Scientific Research Applications

(2-Bromo-4-methylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Bromo-4-methylphenyl)methylamine involves its interaction with various molecular targets. The bromine atom and amine group can participate in different chemical reactions, influencing the compound’s reactivity and interactions with other molecules. The pathways involved may include nucleophilic substitution and oxidation-reduction reactions, depending on the specific application and conditions.

Comparison with Similar Compounds

Structural and Substituent Variations

The following table compares (2-Bromo-4-methylphenyl)methylamine with key analogs identified in the literature:

Compound Name	CAS Number	Molecular Formula	Substituents on Phenyl Ring	Amine Substituents	Molecular Weight (g/mol)	Notable Properties/Applications
(2-Bromo-4-methylphenyl)methylamine	Not reported	C₁₁H₁₆BrNO	2-Bromo, 4-Methyl	2-Methoxyethyl	258.15	Hypothesized improved solubility due to methoxyethyl group
(4-Bromo-3-methylphenyl)methylamine	1523722-03-3	C₁₁H₁₆BrNO	4-Bromo, 3-Methyl	2-Methoxyethyl	258.15	Steric effects from bromo at para position may alter binding
(2-Bromo-4-methoxy-phenyl)-methyl-amine	264909-78-6	C₈H₁₀BrNO	2-Bromo, 4-Methoxy	Methyl	216.07	Methoxy group increases electron density vs. methyl
[(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine	954253-23-7	C₁₁H₁₆BrFN₂	3-Bromo, 4-Fluoro	2-(Dimethylamino)ethyl	285.17	Fluorine enhances electronegativity; dimethylamino improves solubility
4-Bromo-2,5-dimethoxyphenethylamine (2C-B)	Not provided	C₁₀H₁₄BrNO₂	4-Bromo, 2,5-Dimethoxy	Phenethylamine backbone	260.13	Known hallucinogen; methoxy groups critical for receptor binding

Key Observations :

• Substituent Type : Replacing methyl with methoxy (CAS 264909-78-6) increases electron donation via resonance, which could alter aromatic ring reactivity or binding affinity .
• Amine Backbone : Phenethylamine derivatives (e.g., 2C-B) exhibit distinct pharmacological profiles compared to benzylamine-based structures, highlighting the importance of the amine scaffold .

Physicochemical Properties

• Solubility : The 2-methoxyethyl group in the target compound likely enhances water solubility compared to analogs with purely hydrophobic substituents (e.g., methyl or bromo alone). This is supported by studies on N,N-bis(2-methoxyethyl)acrylamide, where methoxyethyl groups improved solubility in polar solvents .
• LogP : Bromine’s electronegativity and the methyl group’s hydrophobicity may result in a higher logP (lipophilicity) compared to methoxy-substituted analogs, influencing membrane permeability .

Biological Activity

The compound (2-Bromo-4-methylphenyl)methylamine is a substituted phenethylamine that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Chemical Structure : The compound features a bromine atom and a methoxyethyl group attached to a phenyl ring, influencing its reactivity and biological properties.

Synthesis : The synthesis typically involves nucleophilic substitution reactions, where 2-bromo-4-methylbenzyl chloride is reacted with 2-methoxyethylamine under basic conditions. Various reaction conditions can be optimized for yield and purity.

The biological activity of (2-Bromo-4-methylphenyl)methylamine is primarily attributed to its interaction with specific receptors and enzymes:

• Receptor Binding : The compound may act as a modulator at various neurotransmitter receptors, particularly those associated with the central nervous system (CNS).
• Enzyme Inhibition : It has been shown to inhibit certain enzymes involved in neurotransmitter metabolism, potentially leading to increased levels of neurotransmitters such as serotonin and dopamine.

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological effects:

• Psychoactive Effects : Similar compounds in the phenethylamine class have been reported to produce hallucinogenic effects. For instance, analogs like 25I-NBOMe have demonstrated significant psychoactivity due to their receptor binding profiles .
• Potential Therapeutic Applications : The modulation of neurotransmitter systems suggests potential applications in treating mood disorders and other CNS-related conditions.

Case Studies

• Clinical Observations : A case involving a patient who ingested a related compound (25I-NBOMe) highlighted the acute effects on the CNS, including seizures and hypertension. This case underscores the importance of understanding the pharmacodynamics of phenethylamines .
• Research Studies : In vitro studies have demonstrated that related compounds can affect gene expression related to neuroplasticity, indicating potential long-term effects on brain function following exposure .

Data Table: Comparison of Biological Activities

Compound	Mechanism of Action	Observed Effects	Reference
(2-Bromo-4-methylphenyl)methylamine	Receptor modulation, enzyme inhibition	Psychoactive effects
25I-NBOMe	Serotonin receptor agonism	Hallucinations, agitation
25C-NBOMe	Similar mechanism; less potent than 25I-NBOMe	Mild hallucinations